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Compound of Interest

Compound Name:
alpha-(2,4-Dichlorophenyl)-1H-

imidazole-1-ethanol

Cat. No.: B194221 Get Quote

An In-depth Technical Guide to α-(2,4-
Dichlorophenyl)-1H-imidazole-1-ethanol
This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of α-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol, a key intermediate in the

pharmaceutical and agrochemical industries. This document is intended for researchers,

scientists, and drug development professionals.

Chemical Properties and Structure
α-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol, also known by various synonyms including

Imazalil impurity A and Miconazole impurity A, is a halogenated organic compound belonging to

the azole class of fungicides.[1][2] Its chemical structure features a dichlorophenyl group and

an imidazole ring attached to an ethanol backbone.[3] This structure is pivotal to its biological

activity as an antifungal agent.
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Identifier Value

IUPAC Name
1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-

yl)ethanol[2][4]

CAS Registry Number 24155-42-8[2][5]

Molecular Formula C₁₁H₁₀Cl₂N₂O[5][6]

Synonyms

(±)-α-(2,4-Dichlorophenyl)-1H-imidazole-1-

ethanol, ALPHA-(2,4-DICHLOROPHENYL)-2-

1H-IMIDAZOLE-1-ETHANOL, 1-(2,4-

Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol[2]

[5]

Physicochemical Properties
A summary of the key physicochemical properties of α-(2,4-Dichlorophenyl)-1H-imidazole-1-

ethanol is presented in the table below.

Property Value Source(s)

Molecular Weight 257.12 g/mol [5][6]

Appearance
White to off-white or cream-

colored crystalline powder
[1][6][7]

Melting Point 134-138 °C [3][5][7]

Boiling Point 468.5±45.0 °C (Predicted) [5]

Solubility

Sparingly soluble in water.

Soluble in organic solvents like

ethanol.

[1][8]

pKa 12.25±0.20 (Predicted) [1]

EINECS Number 246-042-5 [5]
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Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
α-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol is a precursor to several imidazole antifungal

drugs.[3][6] The primary mode of action for this class of compounds is the inhibition of

ergosterol biosynthesis, a crucial component of the fungal cell membrane.[9][10] Specifically,

these molecules target and inhibit the enzyme lanosterol 14-alpha-demethylase (CYP51), a

cytochrome P450 enzyme.[10][11][12] This inhibition disrupts the integrity of the fungal cell

membrane, leading to increased permeability and ultimately, cell death.[9]
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Inhibition of Ergosterol Biosynthesis by Azole Antifungals
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Synthesis of α-(2,4-Dichlorophenyl)-1H-imidazole-1-
ethanol
A common method for the synthesis of α-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol involves

the reduction of 2'-(1H-imidazol-1-yl)-2,4-dichloroacetophenone.[6]

Materials:

2'-(1H-imidazol-1-yl)-2,4-dichloroacetophenone

Methanol

Potassium borohydride

5% Hydrochloric acid solution

5% Sodium bicarbonate solution

Ethyl acetate (for TLC)

Procedure:

In a 1000 mL three-necked flask equipped with a stirrer, thermometer, and dropping funnel,

add 102 g of 2'-(1H-imidazol-1-yl)-2,4-dichloroacetophenone (0.4 mol) and 300 mL of

methanol.[6]

Add potassium borohydride in batches and slowly heat the mixture to reflux.[6]

Continue stirring for 1 hour after the addition is complete. Monitor the reaction progress

using thin-layer chromatography (TLC) with an eluent of ethyl acetate:methanol (10:1, v/v).

[6]

Once the reaction is complete, recover the methanol by distillation under reduced pressure.

[6]

Adjust the pH of the concentrated residue to 4-5 with a 5% hydrochloric acid solution and

perform diafiltration.[6]
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Adjust the pH of the filtrate to 7-8 with a 5% sodium bicarbonate solution to precipitate a

white solid.[6]

Collect the solid by filtration, wash it with water, and dry it.[6]

Recrystallize the crude product to obtain pure 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-

yl)ethanol.[6] The expected yield is approximately 90.5%, with a melting point of 134-135 °C.

[6]
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Synthesis Workflow of α-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol
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Applications
α-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol is a crucial intermediate in the synthesis of

various imidazole-based antifungal drugs, including:

Miconazole: A widely used antifungal medication.[6][13]

Econazole: Another common topical antifungal agent.[3][6][7]

Fenticonazole and Ketoconazole: It is also an impurity in the synthesis of these antifungals.

[6][14]

Beyond its role in pharmaceuticals, this compound is also utilized in the production of

agricultural fungicides to control a variety of plant diseases.[3][6][7]

Spectral Information
While detailed spectral data is proprietary to various manufacturers, general information

indicates the availability of the following analytical spectra for α-(2,4-Dichlorophenyl)-1H-

imidazole-1-ethanol:

Infrared (IR) Spectroscopy: Available from sources like ChemicalBook.[15]

Mass Spectrometry (MS): GC-MS data is mentioned in the PubChem database.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR data are also

available.[14]

Researchers requiring detailed spectral analysis should consult commercial suppliers or

specialized databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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